Cas no 1265204-92-9 (methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate
• CAS No: 1265204-92-9
• MF: C₁₀H₁₁ClO₃
• MW: 214.645542383194
• CID: 5603585
• PubChem ID: 165681969
• Update Time: 2025-10-28

methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1986407
• 1265204-92-9
• methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate

• Inchi： 1S/C10H11ClO3/c1-14-10(13)6-9(12)7-4-2-3-5-8(7)11/h2-5,9,12H,6H2,1H3/t9-/m1/s1
• InChI Key： PNYUDCKOCMWXBK-SECBINFHSA-N
• SMILES： ClC1C=CC=CC=1[C@@H](CC(=O)OC)O

Computed Properties

• Exact Mass: 214.0396719g/mol
• Monoisotopic Mass: 214.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate

Methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate (CAS No. 1265204-92-9): A Comprehensive Overview

The compound methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate (CAS No. 1265204-92-9) is a significant organic compound with a diverse range of applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its chiral center at the third carbon atom, which imparts unique stereochemical properties, making it highly valuable in asymmetric synthesis and enantioselective reactions. The presence of the chlorophenyl group and the hydroxyl group in its structure contributes to its versatile reactivity and functional diversity.

Recent advancements in synthetic chemistry have led to innovative methods for the preparation of methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate. One notable approach involves the enantioselective epoxidation of allylic alcohols using chiral catalysts, followed by subsequent transformations to introduce the methyl ester group. This method not only enhances the enantiomeric excess but also streamlines the synthesis process, making it more efficient and cost-effective for large-scale production.

In terms of biological activity, methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate has shown promising results in preclinical studies as a potential therapeutic agent. Research indicates that this compound exhibits selective inhibition against certain enzymes involved in inflammatory pathways, suggesting its potential application in anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has drawn attention from researchers exploring novel targets for cancer therapy.

The environmental impact of methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate has also been a focal point of recent studies. Eco-toxicological assessments reveal that this compound demonstrates moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. These findings are crucial for determining its safe handling and disposal practices in industrial settings.

From a materials science perspective, methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate has been explored as a precursor for advanced polymers and coatings. Its ability to undergo controlled polymerization under specific reaction conditions opens new avenues for developing high-performance materials with tailored properties, such as improved thermal stability and mechanical strength.

In conclusion, methyl (3R)-3-(2-chlorophenyl)-3-hydroxypropanoate (CAS No. 1265204-92-9) stands out as a multifaceted compound with significant potential across various industries. Ongoing research continues to uncover new applications and optimize its synthesis and utilization, underscoring its importance in contemporary chemical research.